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Compound of Interest

Compound Name: 3-Bromo-4-isopropylpyridine

Cat. No.: B049188 Get Quote

Disclaimer: 3-Bromo-4-isopropylpyridine is a specialized chemical for which detailed stability,

storage, and handling data is not readily available in public literature. The information provided

here is extrapolated from data on structurally similar compounds, such as 3-Bromo-4-

methylpyridine and other brominated pyridines. Researchers should exercise caution and

perform their own risk assessments before handling this compound.

Frequently Asked Questions (FAQs)
Q1: What is 3-Bromo-4-isopropylpyridine and what are its expected properties?

3-Bromo-4-isopropylpyridine is a substituted pyridine derivative. Based on analogous

compounds like 3-Bromo-4-methylpyridine, it is expected to be a colorless to light yellow liquid.

[1] It is likely to be used as a building block in organic synthesis, particularly in the development

of pharmaceuticals and agrochemicals, due to the reactivity of the bromine atom and the

pyridine ring.[1][2]

Q2: How should I store 3-Bromo-4-isopropylpyridine?

While specific stability data is unavailable, general recommendations for bromopyridines should

be followed. Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[3][4] It should be kept away from heat, sparks, open flames, and other ignition sources.[3]

[4] Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent

potential degradation from atmospheric moisture and oxygen.
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Q3: What are the primary hazards associated with 3-Bromo-4-isopropylpyridine?

Extrapolating from similar compounds, 3-Bromo-4-isopropylpyridine is likely to be a

combustible liquid and may cause skin, eye, and respiratory irritation.[4] It may be harmful if

swallowed, inhaled, or absorbed through the skin. Standard personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should be worn at

all times.[5] All handling should be performed in a certified chemical fume hood.[6]

Q4: What materials are incompatible with 3-Bromo-4-isopropylpyridine?

3-Bromo-4-isopropylpyridine should be kept away from strong oxidizing agents and strong

acids.[4] Reactions with these materials could be exothermic and potentially hazardous.
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Issue Potential Cause Recommended Action

Compound has darkened in

color

Exposure to air, light, or

impurities.

While some discoloration may

not affect reactivity for certain

applications, it indicates

potential degradation.

Consider purification by

column chromatography or

distillation if purity is critical.

For future prevention, store

under an inert atmosphere and

protect from light.

Low or no reactivity in a

coupling reaction (e.g., Suzuki,

Heck)

1. Catalyst poisoning or

deactivation.2. Poor solubility

of the compound.3.

Degradation of the compound.

1. Use fresh catalyst and

ensure all reagents and

solvents are anhydrous and

free of impurities.2. Experiment

with different solvent systems

to improve solubility.3. Verify

the purity of your starting

material via NMR or GC-MS. If

degraded, purify before use.

Formation of unexpected

byproducts

1. Side reactions due to

temperature fluctuations.2.

Reactivity at other positions on

the pyridine ring.3. Presence

of impurities.

1. Maintain strict temperature

control during the reaction.2.

Consider using protecting

groups or alternative reaction

conditions to improve

regioselectivity.3. Analyze

starting materials for impurities

that could interfere with the

reaction.

Difficulty in isolating the

product

Formation of emulsions during

aqueous workup or similar

physical properties to

byproducts.

1. For emulsions, try adding

brine or filtering through a pad

of celite.2. Employ alternative

purification techniques such as

preparative HPLC or
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crystallization if column

chromatography is ineffective.

Data and Properties
Disclaimer: The following data is extrapolated from 3-Bromo-4-methylpyridine and should be

used as an estimation only.

Property Estimated Value Source of Analogy

Molecular Formula C₈H₁₀BrN N/A

Molecular Weight 200.08 g/mol N/A

Appearance Colorless to light yellow liquid [1]

Boiling Point ~210-220 °C

Based on 3-Bromo-4-

methylpyridine (199-200 °C)

with an increase for the

isopropyl group.

Density ~1.45-1.55 g/mL at 25 °C
Based on 3-Bromo-4-

methylpyridine (1.549 g/mL)

Flash Point ~80-90 °C
Based on 3-Bromo-4-

methylpyridine (79.4 °C)

Solubility

Likely soluble in common

organic solvents (e.g., DCM,

EtOAc, THF).

General property of similar

organic compounds.

Experimental Protocols
Note: These are hypothetical protocols based on general synthetic methods for similar

compounds. They have not been optimized for 3-Bromo-4-isopropylpyridine.

Protocol 1: Hypothetical Synthesis of 3-Bromo-4-isopropylpyridine via Sandmeyer Reaction

This protocol outlines a potential synthesis starting from a hypothetical 3-Amino-4-

isopropylpyridine.
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Diazotization:

Dissolve 3-Amino-4-isopropylpyridine (1.0 eq) in an aqueous solution of hydrobromic acid

(48%, ~3.0 eq).

Cool the solution to 0-5 °C in an ice-salt bath.

Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the

temperature below 5 °C.

Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.

Bromination:

In a separate flask, prepare a solution of copper(I) bromide (1.2 eq) in aqueous

hydrobromic acid (48%).

Slowly add the cold diazonium salt solution to the copper(I) bromide solution.

Allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 1-2

hours, or until nitrogen evolution ceases.

Workup and Purification:

Cool the reaction mixture to room temperature and basify with a concentrated sodium

hydroxide solution until the pH is >10.

Extract the aqueous layer with an organic solvent such as ethyl acetate or

dichloromethane (3x).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography on silica gel.

Visualizations
Caption: Hypothetical workflow for the synthesis of 3-Bromo-4-isopropylpyridine.
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Caption: Troubleshooting decision tree for a low-yield cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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